Cas no 53663-16-4 (Benzenebutanoic acid, b-ethyl-b-methyl-)

• Product Name: Benzenebutanoic acid, b-ethyl-b-methyl-
• CAS No: 53663-16-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 368474
• PubChem ID: 223545
• Update Time: 2025-04-19

Benzenebutanoic acid, b-ethyl-b-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, b-ethyl-b-methyl-
• 3-BENZYL-3-METHYLPENTANOIC ACID
• FT-0653151
• A829708
• AKOS015917309
• NSC11280
• 3-benzyl-3-methyl-pentanoic acid
• 53663-16-4
• NSC-11280
• DTXSID30279101

• Inchi： 1S/C13H18O2/c1-3-13(2,10-12(14)15)9-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3,(H,14,15)
• InChI Key： VVENADADKLAPPZ-UHFFFAOYSA-N
• SMILES： OC(CC(C)(CC)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.034
• Boiling Point: 322.5°C at 760 mmHg
• Flash Point: 219.5°C
• Refractive Index: 1.518
• PSA: 37.3